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Compound of Interest

Compound Name: Ethyl N-(4-chlorophenyl)glycinate

Cat. No.: B1296652 Get Quote

Technical Data Summary: Ethyl N-(4-
chlorophenyl)glycinate
This document provides the fundamental physicochemical properties of Ethyl N-(4-
chlorophenyl)glycinate, a compound of interest for researchers and professionals in drug

development and chemical synthesis.

Physicochemical Properties
The molecular formula and weight are key identifiers for any chemical compound. For Ethyl N-
(4-chlorophenyl)glycinate, these properties are summarized below.

Property Value

Molecular Formula C10H12ClNO2[1][2]

Molecular Weight 213.66 g/mol [1][2]

CAS Number 2521-89-3[1][2]

Below is a diagram illustrating the relationship between the compound's name and its core

molecular properties.
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Caption: Relationship between compound name, formula, and weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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